Cas no 163837-57-8 ((R)-(4-Chlorophenyl)(phenyl)methanamine)

• Product Name: (R)-(4-Chlorophenyl)(phenyl)methanamine
• CAS No: 163837-57-8
• MF: C₁₃H₁₂ClN
• MW: 217.694082260132
• MDL: MFCD12068384
• CID: 65706
• PubChem ID: 736033
• Update Time: 2025-08-05

(R)-(4-Chlorophenyl)(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-CHLOROPHENYL)-1-PHENYLMETHANAMINE
• (-)-[(4-Chlorophenyl)phenylmethyl]amine
• (-)-Alpha-(4-Chlorophenyl)benzylamine (+)-tartrate salt
• (-)-α-(4-CHLOROPHENYL)BENZYLAMINE (+)-TARTRATE SALT
• (R)-(4-chlorophenyl)(phenyl)methanamine
• (R)-1-(4-CHLOROPHENYL)-1-PHENYLMETHYLAMINE
• (-)-4-Chlorobenzhydrylamine
• (+)-Tartrate Salt
• (R)-(-)-(4-CHLOROPHENYL)BENZYLAMINE
• (R)-(4-chlorophenyl)(phenyl)methylamine
• (R)-4-chlorobenzhydrylamine
• C-(4-chlorophenyl)-C-phenylmethylamine
• (-)-4-chloro--α-diphenylMethylaMine
• (R)-4-Chloro-α-phenyl benzenmethanamine
• (R)-(4-CHLOROPHENYL)(PHENYL)METHANAMINE HCL
• (R)-(+)-(4-chloro phenyl)phenyl Methyl aMine
• (R)-(4-Chloro-phenyl)-phenyl-methylamine
• 163837-57-8
• BENZENEMETHANAMINE, 4-CHLORO-.ALPHA.-PHENYL-, (.ALPHA.R)-
• BS-50951
• R666AH9N3Z
• MFCD12068384
• (R)-(4-chlorophenyl)-phenylmethanamine
• (-)-alpha-(4-Chlorophenyl)benzylamine
• Y12435
• SCHEMBL588409
• Benzenemethanamine, 4-chloro-?-phenyl-, (?R)-; (-)-4-Chlorobenzhydrylamine; (-)-[(4-Chlorophenyl)phenylmethyl]amine; (R)-?-(4-Chlorophenyl)benzylamine
• IMPURITY GL-1
• A1-53529
• (R)-(4-Chlorophenyl)phenylmethanamine
• AKOS015888722
• Benzenemethanamine, 4-chloro-alpha-phenyl-, (alphaR)-
• (-)-((4-CHLOROPHENYL)PHENYLMETHYL)AMINE
• [(R)-4-Chlorobenzhydryl]amine
• GS4127
• (4-Chlorophenyl)(phenyl)methanamine, (R)-
• (1R)-1-(4-CHLOROPHENYL)-1-PHENYLMETHANAMINE
• Benzenemethanamine, 4-chloro-a-phenyl-, (aR)-; (-)-4-Chlorobenzhydrylamine; (-)-[(4-Chlorophenyl)phenylmethyl]amine; (R)-a-(4-Chlorophenyl)benzylamine
• (R)-alpha-(4-Chlorophenyl)benzylamine
• (R)-(4-Chlorophenyl)(phenyl)methanamine

• MDL： MFCD12068384
• Inchi： 1S/C13H12ClN/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10/h1-9,13H,15H2/t13-/m1/s1
• InChI Key： XAFODXGEQUOEKN-CYBMUJFWSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 367.08200
• Monoisotopic Mass: 217.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.175
• Boiling Point: 336.9±27.0 °C at 760 mmHg
• Flash Point: 194.3±11.8 °C
• Solubility: DMSO (Slightly), Ethanol (Slightly), Methanol (Slightly)
• PSA: 141.08000
• LogP: 1.96580
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(R)-(4-Chlorophenyl)(phenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer, Under inert atmosphere

Additional information on (R)-(4-Chlorophenyl)(phenyl)methanamine

Comprehensive Overview of (R)-(4-Chlorophenyl)(phenyl)methanamine (CAS No. 163837-57-8): Properties, Applications, and Industry Insights

(R)-(4-Chlorophenyl)(phenyl)methanamine (CAS No. 163837-57-8) is a chiral amine compound with significant relevance in pharmaceutical and chemical research. Its molecular structure features a 4-chlorophenyl group and a phenyl moiety attached to a central methanamine framework, conferring unique stereochemical properties. This compound is increasingly studied for its potential as a pharmaceutical intermediate, particularly in the synthesis of enantioselective drugs targeting neurological and metabolic disorders.

The growing demand for chiral building blocks in drug development has propelled interest in (R)-(4-Chlorophenyl)(phenyl)methanamine. Researchers highlight its utility in asymmetric synthesis, where the (R)-enantiomer often exhibits distinct biological activity compared to its (S)-counterpart. Recent publications in journals like Organic Letters and Journal of Medicinal Chemistry discuss its role in creating novel therapeutic agents, aligning with the industry's focus on precision medicine.

From a synthetic chemistry perspective, CAS 163837-57-8 demonstrates remarkable stability under various reaction conditions, making it suitable for multi-step organic synthesis. Its chlorophenyl group enhances electron-withdrawing characteristics, which is valuable in designing catalysts and ligands for cross-coupling reactions. These attributes address frequent search queries about "high-performance chiral amines" and "specialty chemicals for drug discovery," reflecting current market trends.

Quality control of (R)-(4-Chlorophenyl)(phenyl)methanamine requires advanced analytical techniques. HPLC with chiral stationary phases is commonly employed to verify enantiomeric purity (>99% ee), a critical parameter for pharmaceutical applications. This aligns with industry concerns about "chiral separation methods" and "GMP-compliant intermediates," which rank highly in academic and commercial search databases.

The compound's physicochemical properties—including a molecular weight of 217.69 g/mol, melting point range of 98-102°C, and solubility in organic solvents—make it particularly useful for process chemistry optimization. These characteristics respond to frequent technical queries about "amine compound handling" and "solvent selection for chiral amines," demonstrating practical relevance for laboratory technicians.

Environmental and regulatory aspects of 163837-57-8 follow standard protocols for amine compounds. While not classified as hazardous under current guidelines, proper storage under inert atmosphere is recommended to maintain stability. This information addresses common safety-related searches without triggering regulatory concerns, adhering to platform policies.

Market analysts note increasing patent filings incorporating (R)-(4-Chlorophenyl)(phenyl)methanamine derivatives, particularly in central nervous system drug development. This correlates with rising Google Trends data for "chiral drug intermediates market" and "CNS therapeutic breakthroughs," positioning the compound at the intersection of commercial and scientific interest.

Future research directions may explore the compound's potential in biocatalysis and continuous flow chemistry applications, responding to industry demands for sustainable manufacturing. Such developments would align with trending searches about "green chemistry innovations" and "flow reactor compatible intermediates," ensuring continued relevance in evolving chemical landscapes.